Cas no 900717-84-2 (2-(1H-Imidazol-1-yl)propylamine hydrochloride)

• Product Name: 2-(1H-Imidazol-1-yl)propylamine hydrochloride
• CAS No: 900717-84-2
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD26959598
• CID: 1085151
• PubChem ID: 16641851
• Update Time: 2025-07-18

2-(1H-Imidazol-1-yl)propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)propan-1-amine
• [2-(1H-Imidazol-1-yl)propyl]amine hydrochloride
• 2-imidazol-1-ylpropan-1-amine
• SCHEMBL18546634
• AKOS002670882
• AKOS016045273
• 900717-84-2
• 2-(1H-imidazol-1-yl)propan-1-amine hydrochloride
• ALBB-027293
• 2-(1H-Imidazol-1-yl)propylamine hydrochloride

• MDL： MFCD26959598
• Inchi： 1S/C6H11N3/c1-6(4-7)9-3-2-8-5-9/h2-3,5-6H,4,7H2,1H3
• InChI Key： AQOYMXGHHZSHPY-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C(C)CN

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 265.9±23.0 °C at 760 mmHg
• Flash Point: 114.6±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(1H-Imidazol-1-yl)propylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1H-Imidazol-1-yl)propylamine hydrochloride

Introduction to 2-(1H-Imidazol-1-yl)propylamine Hydrochloride (CAS No. 900717-84-2)

2-(1H-Imidazol-1-yl)propylamine hydrochloride, with the CAS number 900717-84-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of 2-(1H-imidazol-1-yl)propylamine, which is characterized by its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

2-(1H-Imidazol-1-yl)propylamine hydrochloride is a white crystalline solid with a molecular formula of C₆H₁₂N₃·HCl and a molecular weight of 159.63 g/mol. The compound features an imidazole ring attached to a propylamine chain, which imparts specific chemical and biological properties. The imidazole moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable functional group in various biological processes. The propylamine chain adds flexibility and lipophilicity, enhancing the compound's ability to interact with biological membranes and receptors.

Synthesis Methods

The synthesis of 2-(1H-imidazol-1-yl)propylamine hydrochloride can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloropropylamine hydrochloride with imidazole in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via nucleophilic substitution, forming the desired product with high selectivity. Another approach involves the reductive amination of 2-chloropropionitrile with imidazole followed by hydrolysis to form the amine salt.

Biological Activities and Applications

2-(1H-imidazol-1-yl)propylamine hydrochloride has been studied for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent research has highlighted its role as a ligand for various receptors and enzymes, making it a promising candidate for therapeutic applications. For instance, studies have shown that this compound can modulate histamine H3 receptors, which are involved in central nervous system (CNS) functions such as sleep, appetite, and cognitive processes. Additionally, it has been investigated for its anti-inflammatory properties and potential use in treating neurodegenerative diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-(1H-imidazol-1-yl)propylamine hydrochloride is an active area of research. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including Alzheimer's disease and Parkinson's disease. These studies have shown that the compound can improve cognitive function and reduce neuroinflammation, suggesting its potential as a novel therapeutic agent. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Safety Considerations

While 2-(1H-imidazol-1-yl)propylamine hydrochloride shows promise as a therapeutic agent, it is important to consider its safety profile. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it must undergo rigorous safety testing to ensure that it meets regulatory standards for human use.

Conclusion

In conclusion, 2-(1H-imidazol-1-yl)propylamine hydrochloride (CAS No. 900717-84-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery.